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Compound of Interest

Compound Name: Chitobiose octaacetate

Cat. No.: B1618261

For researchers and professionals in the fields of drug development, biochemistry, and
materials science, the procurement of high-purity chemical compounds is a critical first step in
experimental success. Chitobiose octaacetate, a derivative of chitobiose, is a valuable
precursor for the synthesis of various chito-oligosaccharides and glycoconjugates. This guide
provides an in-depth overview of reliable suppliers, key chemical data, and its application as a
synthetic precursor.

Commercial Availability of Chitobiose Octaacetate

A number of reputable chemical suppliers offer chitobiose octaacetate for research purposes.
The compound is typically available in various quantities, and its identity is confirmed by a
specific CAS (Chemical Abstracts Service) number. When purchasing, it is crucial to verify the
CAS number to ensure the correct substance is being acquired.

Below is a summary of key information for procuring chitobiose octaacetate from various

suppliers.
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Molecular Weight (

Supplier CAS Number Molecular Formula

g/mol )
MedchemExpress 41670-99-9 C2sH40N2017 676.63
Sigma-Aldrich 41670-99-9 C28H40N2017 676.63[1]
GlycoDepot 7284-18-6 C2sH40N2017 676.62[2]
Dextra UK 7284-18-6 C28H40N2017 676.62[3]
BZ Oligo 41670-99-9 Not Specified Not Specified

Application in Synthesis

Chitobiose octaacetate serves as a fundamental building block in glycosylation reactions. Its
primary utility lies in its role as a precursor for the synthesis of chitosan oxazoline and other
chitinoid precursors.[4][5][6] These derivatives are instrumental in the development of novel
biomaterials, drug delivery systems, and in the study of carbohydrate-protein interactions.

The logical workflow for the utilization of chitobiose octaacetate in research is depicted in the

following diagram.
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Workflow for Chitobiose Octaacetate in Research

At present, detailed experimental protocols and specific signaling pathway involvement for
chitobiose octaacetate are not extensively documented in readily available public literature.
Its primary role appears to be that of a foundational chemical for the synthesis of more
complex, bioactive molecules. Researchers are encouraged to consult specialized
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glycoscience literature for advanced synthetic methodologies and applications of its
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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